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Compound of Interest

Compound Name: Chloromethyl isopropyl carbonate

Cat. No.: B029452 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. Chloromethyl isopropyl carbonate, a flammable and corrosive compound,

requires stringent disposal procedures to mitigate its inherent risks. This guide provides

essential, step-by-step instructions for its safe management and disposal, aligning with best

practices in laboratory safety.

Immediate Safety and Handling Protocols
Chloromethyl isopropyl carbonate is classified as a flammable liquid and vapor that causes

severe skin burns and eye damage.[1][2] It is also toxic to aquatic life with long-lasting effects

and may cause skin sensitization.[3] Therefore, adherence to strict safety protocols is non-

negotiable.

Personal Protective Equipment (PPE): When handling this chemical, wearing appropriate

personal protective equipment is mandatory. This includes:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses with side-shields or goggles.[4]

Protective Clothing: A lab coat or other protective clothing to prevent skin contact.[1][2][5]
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Respiratory Protection: In case of inadequate ventilation or the generation of vapors, a

suitable respirator is necessary.[4]

Storage: Store chloromethyl isopropyl carbonate in a tightly closed container in a cool, dry,

and well-ventilated area, away from sources of ignition and incompatible materials such as

strong acids, strong bases, and oxidizing agents.[1][3]

Quantitative Hazard Data
For a quick reference, the table below summarizes the key hazard information for

chloromethyl isopropyl carbonate.

Hazard Classification GHS Hazard Statement Signal Word

Flammable Liquid
H226: Flammable liquid and

vapor[1][2]
Danger[2]

Skin Corrosion/Irritation
H314: Causes severe skin

burns and eye damage[1][2]
Danger[2]

Serious Eye Damage
H318: Causes serious eye

damage[2]
Danger[2]

Skin Sensitization
H317: May cause an allergic

skin reaction
Warning

Hazardous to the Aquatic

Environment

H411: Toxic to aquatic life with

long lasting effects
Warning

Step-by-Step Disposal and Decontamination
Procedures
The primary and recommended method for the disposal of chloromethyl isopropyl carbonate
is through a licensed professional waste disposal service.[4] It can be incinerated in a chemical

incinerator equipped with an afterburner and scrubber.[4] Under no circumstances should this

chemical be disposed of down the drain or into the environment.[1][2][3][4][5][6]
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Experimental Protocol: Small Spill Neutralization and
Cleanup
This protocol details the immediate actions to be taken in the event of a small laboratory spill.

Materials:

Inert absorbent material (e.g., sand, vermiculite, or earth)[1][3][6]

Sodium bicarbonate or a 5% sodium bicarbonate solution

Two sealable, labeled waste containers

Appropriate PPE (as listed above)

Scoop or other tools for cleanup

Procedure:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill

area. Ensure the area is well-ventilated to disperse any vapors.[1][2][3]

Eliminate Ignition Sources: Remove all sources of ignition from the vicinity of the spill.[1][2][3]

Contain the Spill: If safe to do so, prevent the further spread of the spill.

Absorb the Spill: Cover the spill with an inert absorbent material.[1][3][6]

Neutralize (with caution): Once absorbed, slowly and carefully add sodium bicarbonate to the

absorbent material to neutralize any remaining acidity. Be aware of potential effervescence.

Collect Waste: Carefully scoop the absorbed and neutralized material into a designated,

labeled waste container.[1][3][6]

Decontaminate the Area: Wipe down the spill area with a 5% sodium bicarbonate solution,

followed by water.
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Dispose of Contaminated Materials: Place all contaminated materials, including cleaning

supplies and PPE, into a second labeled waste container.

Final Disposal: Both waste containers must be sealed and disposed of as hazardous waste

through a licensed professional waste disposal service.[4]

Visualizing Procedural Workflows
To further clarify the necessary steps, the following diagrams illustrate the decision-making

process for spill response and the logical flow of the disposal procedure.

Caption: Decision workflow for responding to a chloromethyl isopropyl carbonate spill.
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Caption: Logical pathway for the proper disposal of chloromethyl isopropyl carbonate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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